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Introduction to Azido-PEG16-Boc

Azido-PEG16-Boc is a heterobifunctional linker molecule integral to the field of bioconjugation.
It is designed to covalently connect two different molecular entities, such as a protein and a
small molecule drug, with precision and control. Its structure is composed of three key
functional components:

» Azide Group (-N3): This moiety serves as a highly selective and stable chemical handle for
"click chemistry.”[1] It is a bioorthogonal group, meaning it does not react with naturally
occurring functional groups in biological systems, thus ensuring specific conjugation.[2] The
azide group can participate in Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CUAAC) or
Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), forming a stable triazole linkage.[3][4]
It can also undergo the Staudinger ligation with phosphine reagents.[5][6]

» Polyethylene Glycol (PEG) Spacer (-(CH2CH20)16-): The PEG chain is a flexible, hydrophilic
spacer consisting of 16 repeating ethylene glycol units.[7] This spacer enhances the
solubility of the resulting bioconjugate in agueous solutions, reduces aggregation, and can
minimize non-specific interactions.[8][9] Furthermore, PEGylation is a well-established
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strategy to improve the pharmacokinetic properties of therapeutic molecules by increasing

their hydrodynamic radius, which can extend circulation half-life and reduce immunogenicity.

[10][11]

e Boc-Protected Amine (-NHBoc): The tert-butyloxycarbonyl (Boc) group is a widely used

protecting group for primary or secondary amines.[12][13] It is stable under basic and

nucleophilic conditions but can be efficiently removed under mild acidic conditions, typically

with trifluoroacetic acid (TFA), to reveal a reactive primary amine (-NH2).[10][12] This allows

for a two-step conjugation strategy, where the amine can be selectively deprotected and then

coupled to a second molecule, often via its carboxylic acid group to form a stable amide

bond.[7]

This combination of a bioorthogonal azide, a solubilizing PEG spacer, and a selectively

cleavable protected amine makes Azido-PEG16-Boc a versatile and powerful tool for

constructing complex molecular architectures like antibody-drug conjugates (ADCs),

PROteolysis TArgeting Chimeras (PROTACS), and diagnostic imaging agents.[4][3]

Core Compound Specifications

Quantitative data for heterobifunctional PEG linkers are critical for accurate experimental

design. The table below summarizes typical specifications for a representative Boc-protected
Azido-PEG16 linker, t-Boc-N-amido-PEG16-azide.

Property Value Source(s)

Molecular Formula C39H76N40O1s [14]

Molecular Weight (MW) 897.05 g/mol [14]
>95% (typically determined b

Purity (typically Y [10][14]
HPLC)

Appearance White to off-white solid or oil [1]

Solubility Soluble in DMF, DMSO, DCM [81[13]

N -20°C, protect from light and

Storage Conditions ) [4][15]
moisture
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Key Bioconjugation Reactions & Protocols

The utility of Azido-PEG16-Boc lies in the sequential and specific reactions of its terminal
functional groups. A typical workflow involves (1) deprotection of the Boc-amine, (2)
conjugation of the newly freed amine, and (3) "clicking" the azide to a final molecule. The order

of these steps can be altered depending on the overall synthetic strategy.

Logical Workflow for Dual Conjugation

The following diagram illustrates the logical steps for using a heterobifunctional linker like
Azido-PEG16-Boc to create a bioconjugate, for instance, an Antibody-Drug Conjugate (ADC).
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General Bioconjugation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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